4-Methyl-6-phenylimidazo[1,5-a]pyrimidine

• IUPAC Name: 4-methyl-6-phenylimidazo[1,5-a]pyrimidine
• InChI: InChI=1S/C13H11N3/c1-10-7-8-14-12-9-15-13(16(10)12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: NJWSWHFVDSWDJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NC2=CN=C(N12)C3=CC=CC=C3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID60518979
• Molecular Weight: 209.25 g/mol
• CAS RN: 88875-32-5

Description

4-Methyl-6-phenylimidazo[1,5-a]pyrimidine is a polycyclic aromatic compound containing a benzene ring linked to a pyridine ring. It is produced by the reaction of phenylacetaldehyde, the Strecker aldehyde of phenylalanine, with creatinine in the presence of formaldehyde and ammonia.

Synthesis Analysis

New derivatives of imidazo[1,5-a]pyrimidine have been synthesized by cyclization of in situ generated 1H-imidazol-4(5)-amine with 1,3-diketones or malondialdehyde derivatives. The discovered conversion of imidazo[1,5-a]pyrimidine core into 3H-imidazo[4,5-b]pyridine that takes place only under acidic conditions can be considered as a new version of Dimroth rearrangement involving cleavage of C–N bond and formation of C–C bond.

Molecular Structure Analysis

The molecular structure of 4-Methyl-6-phenylimidazo[1,5-a]pyrimidine is complex, with a formula of C5H6N2 and a molecular weight of 94.1145.

Chemical Reactions Analysis

The inhibitory effects of eight kinds of dietary flavonoids on the formation of heterocyclic amines (HAs) were investigated in roast beef patties. The results showed that most of them exhibited significant inhibition on both total HAs and 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), one of the most abundant HAs.

Mechanism of Action

The inhibitory effects of flavonoids on PhIP formation are mainly dependent on their abilities to trap phenylacetaldehyde as opposed to their antioxidant capacities. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

PhIP is selectively toxic to primary dopaminergic neurons in vitro, potentially inducing oxidative stress. It is also known to be a major heterocyclic amine that belongs to a class of mutagens found in foods.

Future Directions

Future research could focus on the synthesis of new derivatives of imidazo[1,5-a]pyrimidine and their potential applications. Additionally, the role of dietary factors in inhibiting the formation of heterocyclic amines could be further explored.